Cas no 2228273-50-3 (O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine
• CAS No: 2228273-50-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5791350
• PubChem ID: 165674773
• Update Time: 2025-10-30

O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228273-50-3
• O-[2-methyl-2-(3-methyl-1-benzofuran-2-yl)propyl]hydroxylamine
• EN300-1799893
• O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine

• Inchi： 1S/C13H17NO2/c1-9-10-6-4-5-7-11(10)16-12(9)13(2,3)8-15-14/h4-7H,8,14H2,1-3H3
• InChI Key： VIJQINAYLXMGHV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C)(C)CON

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine

Introduction to O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine (CAS No. 2228273-50-3)

O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine, identified by its CAS number 2228273-50-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential applications in drug discovery and development, particularly in the design of novel therapeutic agents. The structural features of this molecule, including its aromatic ring system and hydroxylamine functional group, make it a candidate for further investigation in various biochemical pathways.

The chemical structure of O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine consists of a propyl chain substituted with a hydroxylamine group at the second carbon, connected to a benzofuran moiety at the third carbon of the propyl chain. The presence of the methyl group on the benzofuran ring enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. This compound's unique structural framework has prompted researchers to explore its potential role in medicinal chemistry and pharmacology.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The hydroxylamine group in O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine is known to participate in redox reactions, which are crucial for many enzymatic processes. This property makes it an attractive scaffold for designing molecules that can interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex pharmacophores. The benzofuran ring is a common motif in many bioactive natural products and synthetic drugs, known for its ability to engage in hydrogen bonding interactions with biological targets. By incorporating this ring system into a molecule like O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine, researchers can leverage these interactions to enhance binding affinity and selectivity.

The propyl chain with the hydroxylamine substituent provides additional flexibility for molecular optimization. This allows chemists to fine-tune the physicochemical properties of the compound, such as solubility, permeability, and metabolic stability, which are critical factors in drug development. The methyl group on the benzofuran ring further influences these properties by increasing the overall lipophilicity of the molecule.

Recent studies have begun to explore the biological activity of derivatives of O-2-methyl-2-(3-methyl-1-benzofuran-2-yl)propylhydroxylamine. Researchers have observed that certain modifications to this scaffold can lead to compounds with significant anti-inflammatory and anti-cancer properties. For instance, studies have shown that derivatives with enhanced hydroxylamine functionality can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The benzofuran moiety has also been found to interact with various protein targets, including transcription factors and cell surface receptors. These interactions can modulate signaling pathways that are relevant to diseases such as cancer and neurodegeneration. By systematically modifying the structure of O-2-methyl-2-(3-methyl-1-benzofuran-2-yIpropvlhydroxvlamine, researchers aim to identify compounds that can selectively target these pathways without causing off-target effects.

In addition to its potential therapeutic applications, O-2-methyl-Z-(3-methyl-l-benzo-furan-Z-yIpropvlhydroxvlamine is also valuable as a research tool. Its unique chemical properties make it useful for developing new synthetic methodologies and understanding reaction mechanisms in organic chemistry. The compound's ability to participate in various types of chemical transformations allows chemists to explore novel synthetic routes that could be applied to other complex molecules.

The synthesis of O-Z-me-thyI-Z-(J)-me-thyI-l-be-nzofura-nZ-yI-pro-pvl-hydro-xvlamme involves several key steps that highlight modern techniques in organic synthesis. Advanced catalytic methods have been employed to construct the benzofuran ring system efficiently. Additionally, palladium-catalyzed cross-coupling reactions have been utilized to introduce the propyl chain with the hydroxylamine substituent. These synthetic strategies demonstrate the importance of innovative approaches in accessing complex molecules like this one.

The purity and stability of O-Z-me-thyI-Z-(J)-me-thyI-l-be-nzofura-nZ-yI-pro-pvl-hydro-xvlamme are critical factors that influence its utility in both research and drug development. High-performance liquid chromatography (HPLC) and other analytical techniques have been used to ensure high purity levels. Furthermore, storage conditions have been optimized to maintain stability over time, ensuring that researchers can rely on this compound for their experiments.

The future prospects for O-Z-me-thyI-Z-(J)-me-thyI-l-be-nzofura-nZ-yI-pro-pvl-hydro-xvlamme are promising, given its structural versatility and potential biological activity. As research continues, new derivatives will be synthesized and evaluated for their therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion, O-Z-me-thyI-Z-(J)-me-thyI-l-be-nzofura-nZ-yI-pro-pvl-hydro-xvlamme (CAS No. 2228273-SO-S) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable candidate for further exploration in drug discovery and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.